(2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol

• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• IUPAC Name: (2R,5S,6S)-6-methyloxane-2,5-diol
• InChI: InChI=1S/C6H12O3/c1-4-5(7)2-3-6(8)9-4/h4-8H,2-3H2,1H3/t4-,5-,6+/m0/s1
• InChI Key: ZCYMCBOUZXAAJG-HCWXCVPCSA-N
• Isomeric SMILES: C[C@H]1[C@H](CC[C@@H](O1)O)O
• Canonical SMILES: CC1C(CCC(O1)O)O

Description

(2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol: is an organic compound with a unique structure that includes a tetrahydropyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol typically involves the use of specific starting materials and reagents under controlled conditions. One common method involves the use of hexane-ethyl acetate as an eluent in flash chromatography to separate the desired product .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of automated systems and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions: (2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are typically carried out under specific conditions using common reagents.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Halogenation reactions can be performed using reagents like thionyl chloride or phosphorus tribromide.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

Chemistry: In chemistry, (2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol is used as a building block for the synthesis of more complex molecules

Biology: In biological research, this compound can be used to study enzyme interactions and metabolic pathways. Its structure makes it a useful model compound for understanding the behavior of similar molecules in biological systems.

Medicine: In medicine, this compound may have potential therapeutic applications. Research is ongoing to explore its efficacy in treating various conditions, including its role as a precursor for drug development.

Industry: In industrial applications, this compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the context in which it is used. For example, in biological systems, it may interact with enzymes and receptors, influencing metabolic pathways and cellular processes .

Comparison with Similar Compounds

• (2R,3R,4S,5R,6S)-2-((benzyloxy)methyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
• N-[(2R,3R,4R,5R,6R)-2-[(2R,3R,4S,5S,6R)-2-[(3R,4R,5S,6R)-3-Acetamido-2-hydroxy-6-(hydroxymethyl)-5-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-4-yl]oxy-5-hydroxy-6-(hydroxymethyl)-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-4-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide

Uniqueness: What sets (2R,5S,6S)-6-Methyltetrahydro-2H-pyran-2,5-diol apart from similar compounds is its specific stereochemistry and the presence of both hydroxyl and methyl groups on the tetrahydropyran ring. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications.